Cas no 2228937-34-4 (3-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)butan-1-amine)

• Product Name: 3-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)butan-1-amine
• CAS No: 2228937-34-4
• MF: C₁₅H₂₁N₃
• MW: 243.347343206406
• CID: 6069993
• PubChem ID: 165659317
• Update Time: 2025-05-25

3-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)butan-1-amine
• 2228937-34-4
• EN300-1863419

• Inchi： 1S/C15H21N3/c1-15(2,9-10-16)14-11-13(17-18(14)3)12-7-5-4-6-8-12/h4-8,11H,9-10,16H2,1-3H3
• InChI Key： MWBXRLVBWARAOP-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C2C=CC=CC=2)=N1)C(C)(C)CCN

Computed Properties

• Exact Mass: 243.173547683g/mol
• Monoisotopic Mass: 243.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)butan-1-amine

Introduction to 3-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)butan-1-amine (CAS No. 2228937-34-4)

3-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)butan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2228937-34-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents. The presence of a methyl group, a phenyl ring, and a pyrazole scaffold in its structure contributes to its unique chemical properties and makes it a subject of extensive research.

The compound’s structure is composed of a butan-1-amine backbone, which is functionalized at the third carbon position with a 1-methyl-3-phenyl-1H-pyrazol-5-yl substituent. This particular arrangement of functional groups suggests that the molecule may exhibit properties such as solubility, stability, and bioavailability, which are critical factors in drug design. The pyrazole ring, known for its heterocyclic stability and ability to interact with biological targets, adds to the compound’s appeal as a lead structure in medicinal chemistry.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities. Pyrazole derivatives, in particular, have been extensively studied for their potential applications in treating various diseases, including inflammatory disorders, infectious diseases, and cancer. The methyl and phenyl groups in this compound are known to modulate the electronic properties of the pyrazole ring, influencing its interaction with biological receptors. This structural flexibility makes it a promising candidate for further exploration.

One of the most compelling aspects of 3-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)butan-1-amine is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have been exploring ways to modify this core structure to enhance its biological activity or to develop new analogs with improved pharmacokinetic profiles. The compound’s ability to serve as a scaffold for further derivatization underscores its importance in drug discovery.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the pyrazole moiety into the butanamidine framework is particularly challenging due to the need for precise control over reaction conditions. Advances in synthetic methodologies have enabled chemists to achieve more efficient and scalable production processes, which is essential for moving from laboratory-scale synthesis to industrial manufacturing.

From a biological perspective, 3-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yb)butanamidine has shown promise in preclinical studies as a potential therapeutic agent. Its structural features suggest that it may interact with enzymes or receptors involved in disease pathways. For instance, pyrazole derivatives have been reported to inhibit certain kinases and other enzymes that play roles in cancer progression. While these findings are preliminary, they highlight the compound’s potential as a lead for further development.

The pharmaceutical industry has been increasingly interested in developing small molecules that can modulate biological pathways without significant side effects. The unique structure of 3-methyl-butanamidine suggests that it may offer advantages over existing treatments by targeting specific disease mechanisms more effectively. Additionally, its chemical stability makes it a suitable candidate for formulation into various dosage forms, including oral tablets or injectable solutions.

In conclusion, 2228937 CAS NO 2228937 34 4 represents an intriguing compound with significant potential in pharmaceutical research and development. Its structural complexity and demonstrated biological activity make it a valuable asset for medicinal chemists seeking to develop new therapeutic agents. As research continues to uncover new applications for this molecule, 2228937 CAS NO 2228937 34 4 will likely play an important role in shaping the future of drug discovery.